Cas no 1269927-52-7 ((1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine)

• Product Name: (1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine
• CAS No: 1269927-52-7
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 5923974
• PubChem ID: 165849235
• Update Time: 2025-06-13

(1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745445
• (1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine
• 1269927-52-7

• Inchi： 1S/C13H15NO/c14-11(7-9-5-6-9)13-8-10-3-1-2-4-12(10)15-13/h1-4,8-9,11H,5-7,14H2/t11-/m1/s1
• InChI Key： YUCOMZUGBVMABB-LLVKDONJSA-N
• SMILES： O1C2C=CC=CC=2C=C1[C@@H](CC1CC1)N

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.2Ų

Additional information on (1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine

Recent Advances in the Study of (1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine (CAS: 1269927-52-7)

The compound (1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine (CAS: 1269927-52-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its benzofuran and cyclopropyl substituents, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development.

One of the key areas of investigation has been the compound's interaction with serotonin receptors, specifically the 5-HT_2A and 5-HT_2C subtypes. Preliminary in vitro and in vivo studies suggest that (1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine exhibits high affinity and selectivity for these receptors, which are implicated in a range of neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. The compound's unique structural features, such as the cyclopropyl group, appear to enhance its binding affinity and metabolic stability, making it a valuable candidate for further optimization.

In addition to its receptor-binding properties, recent research has explored the compound's pharmacokinetic profile. Studies have demonstrated favorable oral bioavailability and brain penetration, which are critical factors for CNS-targeted therapeutics. Furthermore, the compound has shown a relatively low risk of off-target effects, as evidenced by screening against a panel of unrelated receptors and enzymes. These findings underscore its potential as a selective and safe pharmacological tool.

The synthetic routes to (1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine have also been a focus of recent publications. Novel asymmetric synthesis methods have been developed to improve yield and enantiomeric purity, addressing challenges associated with the stereocenter at the 1-position. These advancements are expected to facilitate larger-scale production and further pharmacological evaluation.

Looking ahead, ongoing research aims to elucidate the compound's therapeutic efficacy in animal models of CNS disorders. Early results from behavioral assays are promising, with the compound demonstrating anxiolytic and antidepressant-like effects in rodent models. Future studies will likely explore its potential in combination therapies and its mechanism of action at the molecular level.

In conclusion, (1R)-1-(1-benzofuran-2-yl)-2-cyclopropylethan-1-amine represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique pharmacological profile, combined with recent advancements in synthesis and characterization, positions it as a promising candidate for the development of novel CNS therapeutics. Continued investigation into its mechanisms and therapeutic potential is warranted to fully realize its clinical applications.